N-(2-ethoxybenzylidene)-4-(4-methylphenyl)-1-piperazinamine

• IUPAC Name: (Z)-1-(2-ethoxyphenyl)-N-[4-(4-methylphenyl)piperazin-1-yl]methanimine
• InChI: InChI=1S/C20H25N3O/c1-3-24-20-7-5-4-6-18(20)16-21-23-14-12-22(13-15-23)19-10-8-17(2)9-11-19/h4-11,16H,3,12-15H2,1-2H3/b21-16-
• InChI Key: MFONMHUXVXEOOA-PGMHBOJBSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C=NN2CCN(CC2)C3=CC=C(C=C3)C
• Isomeric SMILES: CCOC1=CC=CC=C1/C=N\N2CCN(CC2)C3=CC=C(C=C3)C
• Molecular Formula: C20H25N3O
• Molecular Weight: 323.4 g/mol

Description

N-(2-ethoxybenzylidene)-4-(4-methylphenyl)-1-piperazinamine, commonly known as EPM, is a synthetic compound that belongs to the class of piperazine derivatives. EPM has gained significant attention in the scientific community due to its potential applications in the field of drug discovery and development.

Mechanism of Action

The exact mechanism of action of EPM is not fully understood. However, it has been suggested that EPM exerts its pharmacological effects by modulating the activity of certain neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. EPM has also been shown to interact with the GABAergic system, which is involved in the regulation of anxiety and seizure activity.
Biochemical and Physiological Effects
EPM has been shown to produce a range of biochemical and physiological effects. It has been found to increase the levels of dopamine, serotonin, and norepinephrine in the brain, which are associated with the regulation of mood, emotion, and behavior. EPM has also been shown to enhance the activity of the GABAergic system, which is involved in the regulation of anxiety and seizure activity.

Advantages and Limitations for Lab Experiments

EPM has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it a readily available compound for research purposes. EPM also exhibits a wide range of pharmacological activities, making it a versatile compound for studying various aspects of neuropharmacology. However, EPM has certain limitations for lab experiments. It is a synthetic compound, and its effects may not accurately reflect those of natural compounds. Additionally, the exact mechanism of action of EPM is not fully understood, which may limit its potential applications in drug discovery and development.

Future Directions

There are several future directions for research on EPM. One area of interest is the development of novel painkillers based on the analgesic properties of EPM. Another area of interest is the investigation of the potential applications of EPM in the treatment of neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia. Further research is also needed to elucidate the exact mechanism of action of EPM and its potential interactions with other neurotransmitter systems in the brain.
Conclusion
In conclusion, EPM is a synthetic compound that exhibits a wide range of pharmacological activities. It has potential applications in the field of drug discovery and development, particularly in the development of novel painkillers and the treatment of neurological and psychiatric disorders. Further research is needed to fully understand the mechanism of action of EPM and its potential applications in the field of neuropharmacology.

Synthesis Methods

The synthesis of EPM involves the condensation reaction of 4-(4-methylphenyl)-1-piperazine with 2-ethoxybenzaldehyde. The reaction is carried out in the presence of a suitable catalyst under reflux conditions. The resulting product is then purified using column chromatography to obtain pure EPM.

Scientific Research Applications

EPM has been extensively studied for its potential applications in the field of drug discovery and development. It has been found to exhibit a wide range of pharmacological activities, including anticonvulsant, antidepressant, anxiolytic, and antipsychotic effects. EPM has also been shown to possess potent analgesic properties, making it a potential candidate for the development of novel painkillers.